Lipophilicity (XLogP): 1.3‑Unit Increase vs. (Chloromethyl)cyclopropane Directly Impacts Membrane Permeability
The computed XLogP3‑AA of 1-(chloromethyl)-1-propylcyclopropane is 2.9, compared with 1.6 for (chloromethyl)cyclopropane, a difference of +1.3 logP units, representing an approximate 20‑fold increase in octanol‑water partition coefficient [1][2]. This property governs passive membrane diffusion and organic‑phase extraction efficiency, making the propyl derivative substantially more suitable for applications requiring enhanced lipophilicity without introducing additional ring strain or heteroatoms.
| Evidence Dimension | Lipophilicity (XLogP3‑AA) |
|---|---|
| Target Compound Data | XLogP = 2.9 |
| Comparator Or Baseline | (Chloromethyl)cyclopropane: XLogP = 1.6 |
| Quantified Difference | ΔXLogP = +1.3 (≈20‑fold higher partition coefficient) |
| Conditions | Computed by XLogP3 algorithm, PubChem 2025 release |
Why This Matters
A 1.3 logP unit increase gives procurement‑relevant differentiation for medicinal chemistry programs targeting intracellular or CNS‑penetrant candidates where passive permeability is critical.
- [1] PubChem Compound Summary for CID 66033324, 1-(Chloromethyl)-1-propylcyclopropane. National Center for Biotechnology Information (2025). View Source
- [2] PubChem Compound Summary for CID 80013, (Chloromethyl)cyclopropane. National Center for Biotechnology Information (2025). View Source
